Cas no 1341787-90-3 ((2,6-dichlorophenyl)(oxan-4-yl)methanol)

• Product Name: (2,6-dichlorophenyl)(oxan-4-yl)methanol
• CAS No: 1341787-90-3
• CID: 4590101
• PubChem ID: 63935038
• Update Time: 2025-11-02

(2,6-dichlorophenyl)(oxan-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,6-dichlorophenyl)(oxan-4-yl)methanol
• 2H-Pyran-4-methanol, α-(2,6-dichlorophenyl)tetrahydro-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2,6-dichlorophenyl)(oxan-4-yl)methanol

Comprehensive Guide to (2,6-Dichlorophenyl)(oxan-4-yl)methanol (CAS No. 1341787-90-3): Properties, Applications, and Market Insights

(2,6-Dichlorophenyl)(oxan-4-yl)methanol (CAS No. 1341787-90-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and oxan-4-yl moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines aromatic and heterocyclic components, makes it a versatile building block for drug discovery and material science applications.

The growing interest in (2,6-dichlorophenyl)(oxan-4-yl)methanol is driven by its potential applications in medicinal chemistry and crop protection. Researchers are particularly intrigued by its ability to modulate biological pathways, making it a candidate for developing new therapeutic agents and agrochemicals. Recent studies have explored its role in targeting enzymes and receptors, highlighting its relevance in addressing global health and food security challenges.

From a chemical perspective, CAS 1341787-90-3 exhibits notable stability and reactivity, which are critical for its use in multi-step synthetic routes. Its methanol functional group allows for further derivatization, enabling the creation of diverse molecular architectures. This flexibility has positioned (2,6-dichlorophenyl)(oxan-4-yl)methanol as a valuable tool for chemists working on structure-activity relationship (SAR) studies and lead optimization.

The market for (2,6-dichlorophenyl)(oxan-4-yl)methanol is expanding, fueled by the increasing demand for innovative pharmaceuticals and sustainable agrochemicals. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and distribution of this compound. Additionally, the rise of green chemistry initiatives has prompted the development of eco-friendly synthesis methods for CAS 1341787-90-3, aligning with global sustainability goals.

In the context of drug discovery, (2,6-dichlorophenyl)(oxan-4-yl)methanol has shown promise in the design of small-molecule inhibitors and modulators. Its structural features are being explored for applications in oncology, neurology, and infectious diseases. The compound's ability to interact with biological targets has made it a focal point for researchers investigating novel therapeutic approaches and precision medicine.

For those seeking high-purity (2,6-dichlorophenyl)(oxan-4-yl)methanol, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the identity and purity of CAS 1341787-90-3. These measures ensure the reliability of the compound for research and industrial applications.

The future of (2,6-dichlorophenyl)(oxan-4-yl)methanol looks promising, with ongoing research uncovering new potential uses and synthesis pathways. As the scientific community continues to explore its capabilities, this compound is expected to play a pivotal role in advancing chemical biology and material science. Stay updated with the latest developments to leverage the full potential of CAS 1341787-90-3 in your projects.